Cas no 92259-19-3 (1-(3-Nitrophenyl)ethanamine hydrochloride)

• Product Name: 1-(3-Nitrophenyl)ethanamine hydrochloride
• CAS No: 92259-19-3
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• MDL: MFCD12197155
• CID: 1031838
• PubChem ID: 23105088
• Update Time: 2025-10-18

1-(3-Nitrophenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Nitrophenyl)ethanamine hydrochloride
• 1-(3-Nitrophenyl)ethamine hydrochloride
• 1-(3-nitrophenyl)ethan-1-amine hydrochloride
• (R)-1-(3-nitrophenyl)ethanamine hydrochloride
• 5584AC
• NE15486
• 1-(3-nitrophenyl)ethanamine;hydrochloride
• ST24037265
• (1S)-1-(3-nitrophenyl)ethanamine;hydrochloride
• Z594038376
• Benzenemethanamine, a-methyl-3-nitro-, monohydrochloride
• 1-(3-Nitrophenyl)ethan-1-amine--hydrogen chloride
• Benzenemethanamine, α-methyl-3-nitro-, monohydrochloride (9CI)
• Benzylamine, α-methyl-m-nitro-, hydrochloride (7CI)
• CS-13225
• 92259-19-3
• EN300-45141
• A50869
• MFCD12197155
• MFCD08277249
• SY261535
• SB77848
• (R)-3-Nitrophenethylamine HCl
• SCHEMBL3829217
• 1-(3-Nitrophenyl)ethanaminehydrochloride
• DS-020023
• AKOS008067408
• 1-(3-Nitrophenyl)ethanamine HCl
• SB78526
• CS-0040678
• 1-(3-Nitrophenyl)ethan-1-amine--hydrogen chloride (1/1)
• DTXSID60630600

• MDL： MFCD12197155
• Inchi： 1S/C8H10N2O2.ClH/c1-6(9)7-3-2-4-8(5-7)10(11)12;/h2-6H,9H2,1H3;1H
• InChI Key： IKBMZMKEBCIDPD-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1C=C(C(C)N)C=CC=1)=O

Computed Properties

• Exact Mass: 202.0509053g/mol
• Monoisotopic Mass: 202.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8

Additional information on 1-(3-Nitrophenyl)ethanamine hydrochloride

Introduction to 1-(3-Nitrophenyl)ethanamine hydrochloride (CAS No. 92259-19-3)

1-(3-Nitrophenyl)ethanamine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 92259-19-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic amines, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological exploration.

The structural framework of 1-(3-Nitrophenyl)ethanamine hydrochloride consists of an ethylamine side chain attached to a nitro-substituted phenyl ring. This particular arrangement imparts unique electronic and steric properties, which are crucial for its interaction with biological targets. The nitro group, in particular, is a well-known pharmacophore that can participate in hydrogen bonding, π-stacking interactions, and redox processes, thereby influencing the compound's reactivity and biological efficacy.

In recent years, there has been growing interest in nitroaromatic compounds due to their role as key intermediates in the synthesis of various therapeutic agents. Researchers have been exploring the potential of such compounds in treating neurological disorders, infectious diseases, and inflammatory conditions. The amine functionality in 1-(3-Nitrophenyl)ethanamine hydrochloride provides a versatile scaffold for further derivatization, allowing chemists to modify its properties and optimize its pharmacokinetic profile.

One of the most compelling aspects of 1-(3-Nitrophenyl)ethanamine hydrochloride is its potential as a precursor in the synthesis of more complex molecules. For instance, it has been utilized in the preparation of novel antimicrobial agents that target resistant bacterial strains. The nitro group can be reduced to an amine or further functionalized into other heterocyclic systems, opening up avenues for structural diversification. This flexibility makes it an indispensable tool in medicinal chemistry laboratories.

Recent studies have highlighted the importance of nitroaromatic amines in modulating enzyme activity and receptor binding. For example, derivatives of 1-(3-Nitrophenyl)ethanamine hydrochloride have shown promise in inhibiting enzymes involved in inflammation pathways. The ability of these compounds to interact with biological macromolecules underscores their significance in drug discovery efforts. Moreover, computational modeling and high-throughput screening techniques have been employed to identify lead compounds derived from this scaffold, accelerating the drug development process.

The synthesis of 1-(3-Nitrophenyl)ethanamine hydrochloride typically involves multi-step organic reactions, starting from commercially available nitrobenzene derivatives. The process often requires careful control of reaction conditions to ensure high yield and purity. Advances in catalytic methods have enabled more efficient synthetic routes, reducing the environmental impact and cost associated with its production. These improvements are essential for scaling up production while maintaining quality standards.

In addition to its pharmaceutical applications, 1-(3-Nitrophenyl)ethanamine hydrochloride has found utility in materials science and chemical biology. Its ability to form stable complexes with metal ions makes it a candidate for designing metal-organic frameworks (MOFs) and supramolecular assemblies. Such materials have applications in gas storage, catalysis, and sensing technologies. The versatility of this compound underscores its broad utility across multiple scientific disciplines.

The safety profile of 1-(3-Nitrophenyl)ethanamine hydrochloride is another critical consideration in its application. While it is not classified as a hazardous substance under standard regulations, proper handling procedures must be followed to minimize exposure risks. Industrial-scale production requires adherence to good manufacturing practices (GMP) to ensure worker safety and product integrity. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide guidelines for the safe use and handling of such compounds.

Future research directions may focus on expanding the chemical space explored by derivatives of 1-(3-Nitrophenyl)ethanamine hydrochloride. Techniques such as combinatorial chemistry and biocatalysis could enable the rapid discovery of novel analogs with enhanced biological activity. Furthermore, integrating machine learning models into drug design workflows could predict new molecular structures with desired properties, further accelerating innovation.

In conclusion,1-(3-Nitrophenyl)ethanamine hydrochloride (CAS No. 92259-19-3) represents a promising compound with multifaceted applications in pharmaceuticals and materials science. Its unique structural features make it a valuable building block for developing new drugs targeting various diseases. As research continues to uncover new therapeutic possibilities,1-(3-Nitrophenyl)ethanamine hydrochloride will undoubtedly remain at the forefront of scientific exploration.